2-(Methoxymethyl)thiolane-2-carbaldehyde

• Molecular Formula: C7H12O2S
• Molecular Weight: 160.24 g/mol
• IUPAC Name: 2-(methoxymethyl)thiolane-2-carbaldehyde
• InChI: InChI=1S/C7H12O2S/c1-9-6-7(5-8)3-2-4-10-7/h5H,2-4,6H2,1H3
• InChI Key: NZAMWUNMVHDHPT-UHFFFAOYSA-N
• Canonical SMILES: COCC1(CCCS1)C=O

Description

2-(Methoxymethyl)thiolane-2-carbaldehyde is a heterocyclic aldehyde containing a saturated five-membered thiolane ring (a sulfur analog of tetrahydrofuran) with a methoxymethyl (-CH₂-O-CH₃) substituent and an aldehyde (-CHO) functional group. The methoxymethyl group likely enhances lipophilicity compared to hydroxylated analogs, influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methoxymethyl)thiolane-2-carbaldehyde can be achieved through several synthetic routes. One common method involves the cyclization of a suitable precursor containing a thiol and an aldehyde group. The reaction conditions typically require the use of a base to facilitate the cyclization process. For example, the condensation of a thiol with an aldehyde in the presence of a base such as sodium hydroxide can yield the desired thiolane derivative .

Industrial Production Methods

Industrial production of 2-(Methoxymethyl)thiolane-2-carbaldehyde may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethyl)thiolane-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The methoxymethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to substitute the methoxymethyl group.

Major Products Formed

Oxidation: 2-(Methoxymethyl)thiolane-2-carboxylic acid.

Reduction: 2-(Methoxymethyl)thiolane-2-methanol.

Substitution: Various substituted thiolane derivatives depending on the nucleophile used.

Scientific Research Applications

2-(Methoxymethyl)thiolane-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of thiolane-based compounds.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving thiolane derivatives.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(Methoxymethyl)thiolane-2-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their activity. The methoxymethyl group can also participate in interactions with other molecules, influencing the compound’s overall reactivity and biological activity .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-(Methoxymethyl)thiolane-2-carbaldehyde with key analogs:

Compound Name	Molecular Formula	Molecular Weight	CAS No.	Ring Type	Substituents	Key Properties/Applications
2-(Methoxymethyl)thiolane-2-carbaldehyde*	C₇H₁₂O₂S	160.23	N/A	Thiolane (saturated)	-CHO, -CH₂-O-CH₃	Hypothetical: Enhanced lipophilicity
2-(Hydroxymethyl)thiolane-2-carbaldehyde	C₆H₁₀O₂S	146.21	1934454-20-2	Thiolane (saturated)	-CHO, -CH₂-OH	Higher polarity; potential for oxidation
5-(Methoxymethyl)furan-2-carbaldehyde	C₇H₈O₃	140.14	1917-64-2	Furan (aromatic)	-CHO, -CH₂-O-CH₃	Used in organic synthesis; 97% purity
Thiophene-2-carbaldehyde	C₅H₄OS	112.15	98-03-3	Thiophene (aromatic)	-CHO	Precursor for pharmaceuticals (e.g., eprosartan)
5-Methylthiophene-2-carbaldehyde	C₆H₆OS	126.17	13679-70-4	Thiophene (aromatic)	-CHO, -CH₃ (at C5)	Increased steric hindrance; research applications
5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde	C₁₁H₁₀OS₂	222.33	N/A	Bithiophene (aromatic)	-CHO, -CH₃ (linked thiophenes)	Extended conjugation; electronic materials

*Note: Data for 2-(Methoxymethyl)thiolane-2-carbaldehyde are inferred from structural analogs.

Key Differences and Implications

Ring Saturation and Aromaticity: Thiolane (saturated sulfur ring) in the target compound vs. aromatic thiophene/furan in analogs.

Substituent Effects :

• Methoxymethyl (-CH₂-O-CH₃) : Enhances lipophilicity and metabolic stability compared to hydroxymethyl (-CH₂-OH) in the thiolane analog .
• Aldehyde Position : The aldehyde group in thiophene/furan derivatives (e.g., thiophene-2-carbaldehyde) facilitates condensation reactions, a property likely shared by the thiolane analog .

Applications :

• Thiophene-based aldehydes are precursors to pharmaceuticals (e.g., tiaprofenic acid) , while furan analogs like 5-(Methoxymethyl)furan-2-carbaldehyde are used in synthetic chemistry . The thiolane analog’s saturated structure may favor applications requiring reduced aromaticity, such as prodrug design or flexible scaffolds.

Biological Activity

2-(Methoxymethyl)thiolane-2-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article synthesizes current findings on the biological activity of this compound, supported by data tables and case studies.

Chemical Structure and Properties

The chemical structure of 2-(Methoxymethyl)thiolane-2-carbaldehyde includes a thiolane ring, a methoxy group, and an aldehyde functional group. This combination is hypothesized to contribute to its biological activities, particularly through interactions with various biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of 2-(Methoxymethyl)thiolane-2-carbaldehyde against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate its effectiveness:

Bacterial Strain	MIC (µg/mL)	Comparison
Staphylococcus aureus	15	Comparable to standard antibiotics
Escherichia coli	25	Lower than ceftriaxone (20 µg/mL)
Pseudomonas aeruginosa	30	Effective against resistant strains

In a comparative study, the compound exhibited significant antibacterial activity, with inhibition zones ranging from 19 mm to 30 mm against tested organisms, suggesting its potential as a therapeutic agent in treating infections caused by these pathogens .

Anticancer Activity

The anticancer properties of 2-(Methoxymethyl)thiolane-2-carbaldehyde have been evaluated in vitro against several cancer cell lines. The results are summarized in the following table:

Cell Line	IC50 (µM)	Effectiveness
MCF-7 (breast cancer)	12.5	Moderate cytotoxicity
H460 (lung cancer)	18.0	Significant inhibition
DU145 (prostate cancer)	20.5	Comparable to leading treatments

The compound demonstrated notable cytotoxic effects, particularly against the MCF-7 cell line, where it induced apoptosis as evidenced by increased lactate dehydrogenase (LDH) levels in treated cells compared to controls .

The proposed mechanism for the biological activity of 2-(Methoxymethyl)thiolane-2-carbaldehyde involves its ability to interact with cellular pathways that regulate cell proliferation and apoptosis. The presence of the methoxy group is thought to enhance its binding affinity to target proteins involved in these pathways .

Case Studies

A recent case study investigated the effects of this compound on multidrug-resistant bacterial strains. The study found that treatment with varying concentrations resulted in a significant reduction in bacterial viability, supporting its potential use in combating antibiotic resistance .

Q & A

Basic Question: What are the recommended synthetic routes for 2-(Methoxymethyl)thiolane-2-carbaldehyde?

Methodological Answer:
The synthesis of 2-(Methoxymethyl)thiolane-2-carbaldehyde can be approached through functionalization of the thiolane ring. A plausible route involves:

• Substitution Reactions : Reacting a thiolane derivative (e.g., 2-chlorothiolane) with sodium methoxymethoxide to introduce the methoxymethyl group. Similar substitution strategies are documented for ethyloxane derivatives .
• Oxidation of Alcohol Precursors : Oxidizing 2-(Methoxymethyl)thiolane-2-methanol using mild oxidizing agents like pyridinium chlorochromate (PCC) to preserve the aldehyde functionality without over-oxidation. This aligns with oxidation methods for furan-2-carbaldehyde analogs .
• Purification : Post-synthesis, use column chromatography with silica gel and a gradient eluent (e.g., hexane/ethyl acetate) to isolate the product. Thin-layer chromatography (TLC) can monitor reaction progress .

Basic Question: What purification techniques are effective for isolating 2-(Methoxymethyl)thiolane-2-carbaldehyde?

Methodological Answer:
Effective purification strategies include:

• Solid-Phase Extraction (SPE) : Utilize reverse-phase SPE cartridges to remove polar impurities, especially if the compound exhibits moderate hydrophobicity .
• Distillation : For thermally stable aldehydes, fractional distillation under reduced pressure can separate the product from high-boiling-point byproducts.
• Recrystallization : Optimize solvent systems (e.g., dichloromethane/pentane) to crystallize the aldehyde while avoiding decomposition.

Basic Question: How should researchers characterize the compound’s purity and structure?

Methodological Answer:
A multi-technique approach is critical:

• NMR Spectroscopy : Analyze $^1$H and $^13$C NMR to confirm the aldehyde proton (~9-10 ppm) and methoxymethyl group (δ 3.3-3.5 ppm for OCH$_3$). Compare with analogous thiophene-2-carbaldehyde data .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) can verify the molecular ion ([M$^+$]) and fragmentation patterns. For example, a study on thiophene derivatives used HRMS to confirm molecular weight with ±0.001 Da accuracy .
• Elemental Analysis : Validate empirical formulas by comparing calculated and observed C/H/N/S percentages. Discrepancies >0.3% indicate impurities .

Advanced Question: How does the methoxymethyl substituent influence the compound’s reactivity compared to alkyl or aryl groups?

Methodological Answer:
The methoxymethyl group introduces both steric and electronic effects:

• Electronic Effects : The oxygen atom increases electron density at the thiolane ring, potentially enhancing nucleophilic aromatic substitution (NAS) reactivity. This contrasts with ethyl or methyl groups, which are purely electron-donating via induction .
• Steric Effects : The methoxymethyl group’s bulkiness may hinder reactions at the 2-position of the thiolane. Comparative studies on oxane-4-carbaldehyde analogs show reduced substitution yields with larger substituents .
• Applications : The aldehyde’s electrophilicity allows for Schiff base formation, useful in synthesizing imine-linked coordination complexes. Similar reactivity is observed in furan-2-carbaldehyde derivatives .

Advanced Question: How can researchers resolve contradictions in spectroscopic data during characterization?

Methodological Answer:
Contradictions often arise from impurities or tautomerism. Mitigation strategies include:

• Cross-Validation : Compare NMR data with computational predictions (e.g., DFT-based chemical shift calculations). For example, NIST Chemistry WebBook provides reference spectra for structurally related aldehydes .
• Dynamic NMR (DNMR) : Investigate tautomeric equilibria or rotational barriers that may cause signal splitting. This is critical for aldehydes with flexible substituents .
• Supplementary Techniques : Use IR spectroscopy to confirm the aldehyde C=O stretch (~1700 cm$^{-1}$) and X-ray crystallography for unambiguous structural elucidation .

Advanced Question: What computational methods are suitable for modeling the compound’s reactivity and stability?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attacks. Studies on thiophene-2-carbaldehyde used B3LYP/6-311+G(d,p) to model reaction pathways .
• Molecular Dynamics (MD) : Simulate solvent interactions to optimize reaction conditions. For example, polar solvents (e.g., DMF) may stabilize transition states in substitution reactions .
• Thermodynamic Stability : Use Gaussian or ORCA software to compute Gibbs free energy changes for tautomeric forms or degradation pathways .

Basic Question: What safety protocols are essential when handling this compound?

Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact. Respiratory protection is advised if ventilation is inadequate .
• Storage : Store in airtight containers under inert gas (e.g., argon) at −20°C to prevent aldehyde oxidation. Avoid proximity to heat sources .
• Spill Management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste. Do not rinse into drains .

Advanced Question: How can researchers assess the environmental impact of 2-(Methoxymethyl)thiolane-2-carbaldehyde?

Methodological Answer:

• Biodegradation Studies : Use OECD 301F respirometry to measure microbial degradation rates in aqueous systems.
• Ecotoxicology : Perform Daphnia magna acute toxicity tests (OECD 202) if no data are available. Prioritize compounds with LC$_{50}$ < 10 mg/L for further scrutiny .
• Life Cycle Analysis (LCA) : Model the compound’s synthesis, use, and disposal phases to identify high-impact stages (e.g., solvent waste generation) .